Cas no 759456-76-3 (1-(ethylsulfonyl)piperidin-4-amine)

• Product Name: 1-(ethylsulfonyl)piperidin-4-amine
• CAS No: 759456-76-3
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• MDL: MFCD06805737
• CID: 2111437
• PubChem ID: 16776186
• Update Time: 2025-05-20

1-(ethylsulfonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfonyl)-4-Piperidinamine
• 1-ethylsulfonylpiperidin-4-amine
• 4-AMino-1-ethanesulfonylpiperidine
• A917271
• AS-35712
• PCJDRCGDIIPPST-UHFFFAOYSA-N
• 1-(Ethanesulfonyl)piperidin-4-amine
• 1-ethylsulphonylpiperidin-4-ylamine
• SB41478
• STK501527
• DTXSID20588315
• Z239097712
• MFCD06805737
• CS-0137909
• EN300-28817
• DA-30630
• SCHEMBL695370
• BBL037252
• 759456-76-3
• ALBB-005001
• AKOS000132045
• 1-(ethylsulfonyl)piperidin-4-amine
• 895-492-4

• MDL： MFCD06805737
• Inchi： 1S/C7H16N2O2S/c1-2-12(10,11)9-5-3-7(8)4-6-9/h7H,2-6,8H2,1H3
• InChI Key： PCJDRCGDIIPPST-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 192.09324893g/mol
• Monoisotopic Mass: 192.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 71.8Ų

1-(ethylsulfonyl)piperidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 1-(ethylsulfonyl)piperidin-4-amine

1-(ethylsulfonyl)piperidin-4-amine: A Comprehensive Overview

1-(ethylsulfonyl)piperidin-4-amine (CAS No. 759456-76-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 1-(ethylsulfonyl)piperidin-4-amine consists of a piperidine ring with an ethylsulfonyl group attached to the nitrogen atom at the 1-position and an amino group at the 4-position. This unique structural arrangement imparts specific physicochemical properties that make it a valuable candidate for drug development. The ethylsulfonyl group enhances the compound's solubility and stability, while the amino group provides a reactive site for further functionalization and conjugation with other molecules.

Recent studies have highlighted the potential of 1-(ethylsulfonyl)piperidin-4-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function, thereby offering a promising approach to mitigate neurodegeneration.

In addition to its neuroprotective effects, 1-(ethylsulfonyl)piperidin-4-amine has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and multiple sclerosis. These findings suggest that 1-(ethylsulfonyl)piperidin-4-amine could serve as a novel therapeutic agent for managing inflammation-related disorders.

The pharmacokinetic profile of 1-(ethylsulfonyl)piperidin-4-amine has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Its high bioavailability and long half-life enhance its potential as a drug candidate for chronic conditions where sustained therapeutic effects are required.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(ethylsulfonyl)piperidin-4-amine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating a broader range of diseases.

Beyond its direct therapeutic applications, 1-(ethylsulfonyl)piperidin-4-amine has also been utilized as a building block in the synthesis of more complex molecules with enhanced biological activities. Its versatile chemical structure allows for easy modification through various synthetic routes, enabling researchers to tailor its properties for specific therapeutic targets.

In conclusion, 1-(ethylsulfonyl)piperidin-4-amine (CAS No. 759456-76-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for various diseases.